Cas no 74101-18-1 (1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-phenyl-1H-pyrazol-5-amine)

• Product Name: 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-phenyl-1H-pyrazol-5-amine
• CAS No: 74101-18-1
• MF: C₁₈H₁₃ClN₄S
• MW: 352.840620756149
• CID: 1764932
• PubChem ID: 1498382
• Update Time: 2025-04-21

1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-phenyl-1H-pyrazol-5-amine
• 2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-phenylpyrazol-3-amine
• BRN 1157013
• 1-(4-(4-Chlorophenyl)-2-thiazolyl)-3-phenyl-1H-pyrazol-5-amine
• STL440270
• 74101-18-1
• 1H-Pyrazol-5-amine, 1-(4-(4-chlorophenyl)-2-thiazolyl)-3-phenyl-
• DTXSID10225020
• AKOS005224995

• Inchi： 1S/C18H13ClN4S/c19-14-8-6-13(7-9-14)16-11-24-18(21-16)23-17(20)10-15(22-23)12-4-2-1-3-5-12/h1-11H,20H2
• InChI Key： YNBACVPURPXVHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)N1C(=CC(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 352.0549453g/mol
• Monoisotopic Mass: 352.0549453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 85Ų